![molecular formula C6H16ClN B1372070 2-Methylpentan-3-amine hydrochloride CAS No. 1210688-96-2](/img/structure/B1372070.png)
2-Methylpentan-3-amine hydrochloride
Overview
Description
2-Methylpentan-3-amine hydrochloride is a chemical compound with the CAS Number: 1210688-96-2 . It has a molecular weight of 137.65 and is typically stored at room temperature . It is usually in the form of a powder .
Molecular Structure Analysis
The molecular formula of this compound is C6H15N.ClH . The InChI code is 1S/C6H15N.ClH/c1-4-6(7)5(2)3;/h5-6H,4,7H2,1-3H3;1H .Physical And Chemical Properties Analysis
This compound is a powder . It has a molecular weight of 137.65 . The compound is stored at room temperature .Scientific Research Applications
Synthesis and Medical Intermediates
The synthesis of 2-alkoxypentan-3-amine hydrochloride compounds, including 2-methoxypentan-3-amine hydrochloride and related variants, plays a significant role in medicinal chemistry. These compounds are important medical intermediates synthesized through a series of chemical reactions such as alkylation, Grignard reaction, reduction, and amination. Their synthesis is characterized by specific yields and is confirmed through spectral data analysis (Zhang Ping-rong, 2009).
Carbon Dioxide Capture in Industrial Processes
2-Methylpentan-3-amine hydrochloride is relevant in industrial applications, particularly in carbon dioxide capture from industrial processes like the water-gas shift process plant. Research indicates that novel amine solvent blends containing this compound demonstrate higher CO2 capture efficiency, absorption rate, and mass transfer coefficient compared to standard blends. This suggests that such blends could offer cost-effective and energy-efficient solutions for CO2 capture in industrial settings (C. Nwaoha, P. Tontiwachwuthikul, A. Benamor, 2019).
Photofluorination Techniques
The compound is also significant in the field of photofluorination, a novel technique for the synthesis of perfluorochemicals. This method, involving the controlled addition of materials to be fluorinated to a well-stirred F2-saturated inert solvent with UV irradiation, is applicable for synthesizing various fluorinated compounds including those derived from this compound. This technique offers an alternative to classical fluorination methods (K. Scherer, K. Yamanouchi, Taizo Onox, 1990).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds often interact with various receptors or enzymes in the body, influencing their function .
Biochemical Pathways
It’s likely that the compound influences several pathways, given its potential interactions with various targets .
Pharmacokinetics
These properties would influence the bioavailability of the compound, determining how much of the compound reaches its targets within the body .
Result of Action
It’s likely that these effects would vary depending on the specific targets and pathways affected by the compound .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Methylpentan-3-amine hydrochloride. Factors such as temperature, pH, and the presence of other compounds could potentially affect how the compound interacts with its targets .
properties
IUPAC Name |
2-methylpentan-3-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15N.ClH/c1-4-6(7)5(2)3;/h5-6H,4,7H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XELJVUCNNBUHJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(C)C)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1210688-96-2 | |
Record name | 2-methylpentan-3-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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